AF/Abdp
Description
"AF/Abdp" is a compound of significant interest in biochemical and pharmacological research, though its precise nomenclature and structural identity require clarification. Based on the evidence provided, "Abdp" may refer to adenosine diphosphate (ADP) derivatives, such as phosphorylated ADP analogs (e.g., pADP or 3'-NADP), which are critical in energy metabolism and cellular signaling . For instance, evidence from chromatographic and spectroscopic analyses highlights the role of phosphorylated nucleotides like pADP in dynamic biochemical pathways, such as ATP synthesis and degradation . For this comparison, we assume "this compound" represents a phosphorylated ADP derivative with structural and functional relevance akin to compounds like pADP, 3'-NADP, and 3'-NAADP.
Properties
CAS No. |
13292-47-2 |
|---|---|
Molecular Formula |
C51H66N4O12 |
Molecular Weight |
927.11 |
IUPAC Name |
2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 8-(N-(4-benzyl-2,6-dimethyl-1-piperazinyl)formimidoyl)-5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-, 21-acetate |
InChI |
1S/C51H66N4O12/c1-26-16-15-17-27(2)50(63)53-41-36(22-52-55-28(3)23-54(24-29(55)4)25-35-18-13-12-14-19-35)45(60)38-39(46(41)61)44(59)33(8)48-40(38)49(62)51(10,67-48)65-21-20-37(64-11)30(5)47(66-34(9)56)32(7)43(58)31(6)42(26)57/h12-22,26,28-32,37,42-43,47,57-61H,23-25H2,1-11H3,(H,53,63)/b16-15+,21-20+,27-17-,52-22+/t26-,28?,29?,30+,31+,32+,37-,42-,43+,47+,51-/m0/s1 |
InChI Key |
VBPKXILIWJWJAB-DEWHWMQSSA-N |
SMILES |
c12c3O[C@@](C2=O)(OC=C[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@H](C)[C@H]([C@H](C=CC=C(C(Nc2c(c(c1c(c2\C=N\N1[C@@H](CN(C[C@@H]1C)Cc1ccccc1)C)O)c(c3C)O)O)=O)C)C)O)O)C)OC(=O)C)C)OC)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AF Flash ABDP, Dmb-rifampicin, Rifampicin AF/abdp |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Analytical Challenges : this compound’s characterization requires advanced techniques like 2D NMR and HRMS to resolve ambiguities in phosphate positioning and stereochemistry .
- Functional Overlap: Its similarity to 3'-NADP in MS and NMR profiles complicates differentiation in vivo, necessitating isotopic labeling or knockout studies .
- Applications : this compound’s stability and fragmentation patterns make it a candidate for drug development, particularly in targeting nucleotide-dependent enzymes or signaling pathways .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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